molecular formula C17H25FO3 B8365675 4-(Decyloxy)-3-fluorobenzoic acid

4-(Decyloxy)-3-fluorobenzoic acid

Cat. No.: B8365675
M. Wt: 296.4 g/mol
InChI Key: XVICHYQFMAVOKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Chemical Structure and Properties
4-(Decyloxy)-3-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C₁₇H₂₅FO₃ (derived from structural analogs in ). The compound features a decyloxy (-O-C₁₀H₂₁) group at the para position and a fluorine atom at the meta position relative to the carboxylic acid (-COOH) group. This substitution pattern significantly influences its physicochemical properties, including acidity, polarity, and mesophase behavior.

Properties

Molecular Formula

C17H25FO3

Molecular Weight

296.4 g/mol

IUPAC Name

4-decoxy-3-fluorobenzoic acid

InChI

InChI=1S/C17H25FO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)

InChI Key

XVICHYQFMAVOKG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCOC1=C(C=C(C=C1)C(=O)O)F

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Table 1: Thermodynamic Properties of Selected Benzoic Acid Derivatives

Compound ΔHₐds (kJ/mol) Mesophase Range (°C) Selectivity in IGC
4-(Decyloxy)benzoic acid -32.5 (303–328 K) 423–433 K (thermodynamic) High for xylenes
4-(Decyloxy)-3-fluorobenzoic acid N/A Estimated broader range Potential for halogenated isomers

Key Observations :

  • DBA’s surface adsorption enthalpy (ΔHₐds) was measured via IGC, demonstrating its utility in separating structural isomers .
  • Fluorinated analogs are understudied in chromatography but show promise in pharmaceutical contexts due to enhanced binding affinity .

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